Cas no 16405-80-4 (6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole)

6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole structure
16405-80-4 structure
Product Name:6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
CAS No:16405-80-4
MF:C10H11FN2
MW:178.206145524979
CID:121644
PubChem ID:45078577
Update Time:2025-04-18

6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole Chemical and Physical Properties

Names and Identifiers

    • 1H-Benzimidazole,6-fluoro-2-(1-methylethyl)-
    • Benzimidazole,5-fluoro-2-isopropyl-(8CI)
    • 5-Fluoro-2-isopropyl-1H-benzimidazole
    • SCHEMBL14267003
    • 6-fluoro-2-propan-2-yl-1H-benzimidazole
    • AKOS023170211
    • 16405-80-4
    • 6-fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
    • SCHEMBL4111095
    • 6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
    • Inchi: 1S/C10H11FN2/c1-6(2)10-12-8-4-3-7(11)5-9(8)13-10/h3-6H,1-2H3,(H,12,13)
    • InChI Key: WBCAKMPRHHMJJD-UHFFFAOYSA-N
    • SMILES: FC1C=CC2=C(C=1)NC(C(C)C)=N2

Computed Properties

  • Exact Mass: 177.0829
  • Monoisotopic Mass: 178.091
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 184
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.2
  • Topological Polar Surface Area: 28.7A^2

Experimental Properties

  • PSA: 25.78

6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
F278681-100mg
6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
16405-80-4
100mg
$ 70.00 2022-06-05
TRC
F278681-500mg
6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
16405-80-4
500mg
$ 250.00 2022-06-05
TRC
F278681-1g
6-Fluoro-2-(propan-2-yl)-1H-1,3-benzodiazole
16405-80-4
1g
$ 365.00 2022-06-05
Recommended suppliers
钜澜化工科技(青岛)有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
钜澜化工科技(青岛)有限公司
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hangzhou TSurgeX Pharmaceutical Technology Co., Ltd.
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen GeneSeqTools Bioscience & Technology Co. Ltd.
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Jiangsu Xinsu New Materials Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangsu Xinsu New Materials Co., Ltd